Cas no 2229093-22-3 (2,2-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid)

2,2-Difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid is a fluorinated cyclopropane derivative featuring a methylimidazole substituent, offering unique reactivity and structural properties. The difluorocyclopropane core enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry and agrochemical applications. The presence of the carboxylic acid group allows for further functionalization, enabling its use as a versatile intermediate in synthesis. Its imidazole moiety contributes to potential biological activity, particularly in targeting enzyme inhibition or receptor modulation. This compound is particularly useful in the development of novel pharmaceuticals or bioactive molecules due to its balanced electronic and steric characteristics.
2,2-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid structure
2229093-22-3 structure
Product Name:2,2-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid
CAS No:2229093-22-3
MF:C8H8F2N2O2
MW:202.158128738403
CID:6051022
PubChem ID:165837584
Update Time:2025-06-13

2,2-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid
    • EN300-1951922
    • 2229093-22-3
    • Inchi: 1S/C8H8F2N2O2/c1-12-4-11-2-5(12)7(6(13)14)3-8(7,9)10/h2,4H,3H2,1H3,(H,13,14)
    • InChI Key: YNISFMLVRGLOFJ-UHFFFAOYSA-N
    • SMILES: FC1(CC1(C(=O)O)C1=CN=CN1C)F

Computed Properties

  • Exact Mass: 202.05538383g/mol
  • Monoisotopic Mass: 202.05538383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 55.1Ų

2,2-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid Pricemore >>

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Additional information on 2,2-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2,2-Difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2229093-22-3)

2,2-Difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2229093-22-3) is a fluorinated cyclopropane derivative with a unique structural framework, combining an imidazole ring and a carboxylic acid functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery and material science applications. Its difluorocyclopropane moiety is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability, making them attractive candidates for medicinal chemistry.

The structural complexity of 2,2-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid allows for diverse synthetic modifications, enabling researchers to explore its utility in small-molecule inhibitors, enzyme modulators, and bioconjugation. Recent studies highlight its role in the development of targeted therapies, particularly in oncology and infectious diseases, where its imidazole ring can participate in hydrogen bonding interactions with biological targets. Additionally, the carboxylic acid group facilitates further derivatization, such as amide formation or esterification, expanding its applicability in prodrug design.

In the context of green chemistry and sustainable synthesis, this compound aligns with the growing demand for environmentally friendly fluorination methods. Researchers are increasingly focusing on electrochemical fluorination and catalytic C-F bond formation to reduce the environmental impact of fluorinated compound production. The difluorocyclopropane scaffold in CAS No. 2229093-22-3 serves as a model for studying these advanced synthetic techniques, contributing to the broader goal of sustainable pharmaceutical manufacturing.

From a computational chemistry perspective, 2,2-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid offers intriguing insights into molecular docking and QSAR modeling. Its rigid cyclopropane ring and polar functional groups make it an excellent subject for conformational analysis and ligand-receptor interaction studies. These computational approaches are critical for optimizing the compound's drug-likeness and ADME properties, addressing key challenges in modern drug development.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, its imidazole and difluorocyclopropane motifs are being investigated for their herbicidal and fungicidal activities. The incorporation of fluorine atoms often enhances the lipophilicity and membrane permeability of agrochemicals, improving their efficacy against resistant pests. This dual applicability in human health and crop protection underscores the versatility of CAS No. 2229093-22-3.

As the scientific community continues to explore fluorine-containing compounds, 2,2-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid remains a focal point for innovation. Its synthesis, characterization, and applications are frequently discussed in peer-reviewed journals, reflecting its relevance in contemporary research. Future directions may include its integration into biocompatible materials or diagnostic probes, further expanding its impact across multiple disciplines.

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